N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide

• Molecular Formula: C23H25ClN2OS
• Molecular Weight: 413 g/mol
• IUPAC Name: N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide
• InChI: InChI=1S/C23H25ClN2OS/c1-4-6-10-21(27)26(19-9-7-8-18(24)15-19)23-25-22(20(5-2)28-23)17-13-11-16(3)12-14-17/h7-9,11-15H,4-6,10H2,1-3H3
• InChI Key: GKVBZAPCXQTNNE-UHFFFAOYSA-N
• SMILES: CCCCC(=O)N(C1=CC(=CC=C1)Cl)C2=NC(=C(S2)CC)C3=CC=C(C=C3)C

Description

N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide, also known as Compound A, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of thiazole derivatives, which have been widely studied for their biological activities.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cancer cells. Specifically, N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
In addition to its anti-cancer effects, N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A has also been shown to have other biochemical and physiological effects. Studies have demonstrated that N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A can reduce inflammation and oxidative stress in cells, which may have implications for the treatment of other diseases such as arthritis and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A in lab experiments is its high potency and specificity for HDAC inhibition. This allows for more precise targeting of cancer cells and may reduce the risk of off-target effects. However, one limitation is that N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A has low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A. One area of interest is in the development of new cancer therapies that target HDACs. N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A may serve as a starting point for the development of more potent and selective HDAC inhibitors. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A and its potential applications in other disease areas.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A involves the reaction of 3-chloroaniline with 2-bromo-5-ethyl-4-(4-methylphenyl)thiazole, followed by the reaction with pentanoyl chloride. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A has been studied for its potential therapeutic properties in various scientific research applications. One of the main areas of research is in the field of cancer treatment. Studies have shown that N-(3-chlorophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide A has anti-proliferative effects on cancer cells, particularly in breast cancer and melanoma.